Cas no 110271-13-1 (2-ethyl-2,6-dimethyl-1,3-oxathiane)

2-ethyl-2,6-dimethyl-1,3-oxathiane structure
110271-13-1 structure
Product Name:2-ethyl-2,6-dimethyl-1,3-oxathiane
CAS No:110271-13-1
MF:C8H16OS
MW:160.277041435242
CID:1197110
PubChem ID:537059
Update Time:2025-04-20

2-ethyl-2,6-dimethyl-1,3-oxathiane Chemical and Physical Properties

Names and Identifiers

    • 2-ethyl-2,6-dimethyl-1,3-oxathiane
    • ACMC-20c0ai
    • 1,3-Oxathiane, 2-ethyl-2,6-dimethyl-, cis-
    • 1,3-Oxathiane, 2-ethyl-2,6-dimethyl-
    • AG-K-85578
    • 2,6-Dimethyl-2-aethyl(trans)-1,3-oxathian
    • 1,3-Oxathiane, 2-ethyl-2,6-dimethyl-, trans-
    • CTK0D4996
    • cis-2,6-Dimethyl-2-aethyl-1,3-oxathian
    • AC1LBJUF
    • ACMC-20c0ai; 1,3-Oxathiane, 2-ethyl-2,6-dimethyl-, cis-; 1,3-Oxathiane, 2-ethyl-2,6-dimethyl-; AG-K-85578; 2,6-Dimethyl-2-aethyl(trans)-1,3-oxathian; 1,3-Oxathiane, 2-ethyl-2,6-dimethyl-, trans-; CTK0D4996; cis-2,6-Dimethyl-2-aethyl-1,3-oxathian; AC1LBJUF;
    • DTXSID70336888
    • 110271-13-1
    • Inchi: 1S/C8H16OS/c1-4-8(3)9-7(2)5-6-10-8/h7H,4-6H2,1-3H3
    • InChI Key: YVLBDUNYLRKAHD-UHFFFAOYSA-N
    • SMILES: S1CCC(C)OC1(C)CC

Computed Properties

  • Exact Mass: 160.09228
  • Monoisotopic Mass: 160.09218630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 34.5Ų

Experimental Properties

  • PSA: 9.23
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